Cas no 952511-70-5 (1H-Benzimidazole-6-carbonitrile, 7-methyl-)

• Product name: 1H-Benzimidazole-6-carbonitrile, 7-methyl-
• CAS No: 952511-70-5
• MF: C₉H₇N₃
• MW: 157.17198
• CID: 854406
• PubChem ID: 45120550

1H-Benzimidazole-6-carbonitrile, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile, 7-methyl-
• 4-methyl-1H-benzimidazole-5-carbonitrile
• STOFVVYYCFWSEH-UHFFFAOYSA-N
• SCHEMBL14722513
• 7-methyl-1H-benzimidazole-6-carbonitrile
• 4-methyl-1H-benzo[d]imidazole-5-carbonitrile
• SCHEMBL1797432
• DTXSID50669040
• 952511-70-5

• Inchi： InChI=1S/C9H7N3/c1-6-7(4-10)2-3-8-9(6)12-5-11-8/h2-3,5H,1H3,(H,11,12)
• InChI Key： STOFVVYYCFWSEH-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC2=C1N=CN2)C#N

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų